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Compound of Interest

Compound Name: Benzthiazuron

Cat. No.: B162183

Essential Safety and Handling Guide for
Benzthiazuron

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like Benzthiazuron are paramount to ensuring laboratory safety
and environmental protection. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans for Benzthiazuron.

Hazard Identification and Classification

Benzthiazuron is a hazardous substance that requires careful handling. It is classified as toxic
if swallowed or in contact with skin, causes serious eye irritation, and is harmful if inhaled[1][2]

[314].

Quantitative Data

The following table summarizes key quantitative data for Benzthiazuron and its related
compound, Benzothiazole.
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Property Value Source
Chemical Formula C9HION3OS PubChem[5]
Molecular Weight 207.25 g/mol PubChem[5]
Melting Point/Range 36°F/2°C Sigma-Aldrich[1]
Boiling Point/Boiling Range 448 °F [ 231 °C Sigma-Aldrich[1]
Density 1.238 g/cm3 (at 77 °F / 25 °C) Sigma-Aldrich[1]

Partition Coefficient (n- ) )
log Pow: 2.01 (calculated) Sigma-Aldrich[1]
octanol/water)

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The
following table outlines the minimum PPE requirements for handling Benzthiazuron.
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Body Part

Required PPE

Specifications and
Recommendations

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure to
check for any signs of
degradation or puncture before
use[6]. Gloves must be

inspected prior to use.

Eyes/Face

Safety goggles with side-
shields or a face shield

Tightly fitting safety goggles
are essential. A face shield
should be used in situations
with a high potential for
splashing[6]. Use equipment
for eye protection tested and
approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU)

[1].

Body

Laboratory coat or chemical-

resistant suit

A standard laboratory coat
should be worn at all times.
For larger quantities or
increased risk of exposure,
consider a full protection suit or
chemical-resistant coveralls
made of materials like butyl
rubber, neoprene, or PVC[2][7]

[8l.

Respiratory

Approved mask or respirator

Required when vapors or
aerosols are generated[1]. Use
a NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other
symptoms are experienced[9]
[10]. All handling should ideally
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be conducted in a chemical
fume hood[4][11].

Wear boots made of
appropriate chemical-resistant
Footwear Chemical-resistant footwear material, not leather or fabric.
Pant legs should be worn
outside of the boots[7][12].

Operational Procedures
Pre-Handling Preparations

o Consult Safety Data Sheet (SDS): Always review the SDS for Benzthiazuron before starting
any work[6].

o Ensure Proper Ventilation: All handling of this chemical should be conducted inside a
certified chemical fume hood[1][4][11].

o Gather all Necessary Materials: Have all required equipment, including PPE, weighing
materials, solvents, and waste containers, ready before you begin[6].

 Inspect PPE: Check all PPE for integrity. Do not use damaged gloves, goggles, or lab
coats[6].

Handling the Chemical

o Don Appropriate PPE: Put on your lab coat, safety goggles, and gloves before entering the
designated handling area[6].

¢ Avoid Dust and Vapor Formation: Handle the material carefully to avoid creating dust or
aerosols. Do not breathe dust, fumes, gas, mist, vapors, or spray[1][2][3].

o Keep Containers Closed: When not in use, ensure the container is tightly sealed and stored
in a cool, well-ventilated place[1][6][9].

e Hygiene Measures: Do not eat, drink, or smoke when using this product. Wash hands and
face thoroughly after handling. Immediately change contaminated clothing and apply
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preventive skin protection[1][2][3][9].

First Aid Measures

Immediate medical attention is required in case of exposure. First aiders need to protect
themselves[1][9].

Exposure Route First Aid Procedure

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial

Inhalation respiration. If breathing is difficult, give oxygen.
Get medical attention as soon as possible[1][9]
[13].

Take off immediately all contaminated clothing.
Promptly wash the contaminated skin with

Skin Contact plenty of soap and water for at least 15 minutes.
If irritation persists after washing, get medical
attention[1][9][13].

Rinse cautiously with water for several minutes,
also under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call an
ophthalmologist[1][9].

Do NOT induce vomiting. Rinse mouth. If
) swallowed, give water to drink (two glasses at
Ingestion ] o ]
most). Seek medical advice immediately and

show the safety data sheet to the doctor[1][9].

Disposal Plan

The proper disposal of Benzthiazuron waste is critical and must comply with local, state, and
federal regulations.

o Waste Identification and Segregation: Designate a specific, clearly labeled, and sealed
container for Benzthiazuron waste. Do not mix this waste with other chemical waste
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streams unless explicitly permitted[11].

o Waste Collection: Collect all waste, including unused product, reaction byproducts, and
contaminated materials (e.g., pipette tips, gloves, and paper towels) in the designated waste
container[4][11].

e Labeling: Label the waste container with the full chemical name ("Waste Benzthiazuron")
and appropriate hazard symbols[4][11].

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area that is secure and well-ventilated[11].

» Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. The primary recommended method for disposal is incineration[4][14].

Visual Guides

Preparation Handling Post-Handling & Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Benzthiazuron.
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Caption: Benzthiazuron Hazards and Corresponding PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pim-resources.coleparmer.com/sds/94071.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_1_1_3_Benzothiazol_2_yl_propan_2_one.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/product/b162183#personal-protective-equipment-for-handling-benzthiazuron
https://www.benchchem.com/product/b162183#personal-protective-equipment-for-handling-benzthiazuron
https://www.benchchem.com/product/b162183#personal-protective-equipment-for-handling-benzthiazuron
https://www.benchchem.com/product/b162183#personal-protective-equipment-for-handling-benzthiazuron
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162183?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

